Cas no 1257437-26-5 (2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile)

• Product Name: 2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile
• CAS No: 1257437-26-5
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• MDL: MFCD18422399
• CID: 4691585
• Update Time: 2025-10-29

2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile
• 2-(4-(Trifluoromethyl)phenyl)isonicotinonitrile
• HVWCYBGLWCNWNJ-UHFFFAOYSA-N
• 2-[4-(trifluoromethyl)phenyl]pyridine-4-carbonitrile

• MDL： MFCD18422399
• Inchi： 1S/C13H7F3N2/c14-13(15,16)11-3-1-10(2-4-11)12-7-9(8-17)5-6-18-12/h1-7H
• InChI Key： HVWCYBGLWCNWNJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C#N)C=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Topological Polar Surface Area: 36.7

Additional information on 2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile

Comprehensive Guide to 2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile (CAS No. 1257437-26-5): Properties, Applications, and Market Insights

2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile (CAS No. 1257437-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated aromatic nitrile is known for its unique structural features, including a trifluoromethyl group and a pyridine ring, which contribute to its versatility in synthetic chemistry. Researchers often search for terms like "2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile synthesis" or "CAS 1257437-26-5 applications", reflecting its growing importance in drug discovery and material science.

The compound's molecular formula is C₁₃H₇F₃N₂, with a molecular weight of 248.20 g/mol. Its chemical structure combines a isonicotinonitrile moiety with a 4-trifluoromethylphenyl group, making it a valuable intermediate for designing bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with trending topics like "next-generation pharmaceuticals" and "antibiotic resistance solutions".

In the pharmaceutical industry, 2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile is frequently used as a building block for small-molecule drugs. Its electron-withdrawing trifluoromethyl group enhances metabolic stability, a key feature for drug candidates targeting chronic diseases. Searches for "fluorinated drug intermediates" or "CAS 1257437-26-5 suppliers" have surged, driven by demand for precision medicine components. The compound’s role in cancer research is particularly notable, as it appears in patents related to tyrosine kinase inhibition.

Beyond pharmaceuticals, this compound finds applications in agrochemical formulations. Its nitrile group and aromatic system contribute to herbicidal and fungicidal activities, addressing global concerns like "sustainable crop protection". Manufacturers exploring "green chemistry alternatives" often evaluate derivatives of 2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile due to their efficacy at lower environmental impact.

The synthetic routes to produce CAS 1257437-26-5 typically involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Optimizing these methods is a hot topic in "process chemistry forums", with researchers sharing protocols for "high-yield isonicotinonitrile synthesis". Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

Market analysts note rising demand for 2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile in Asia-Pacific regions, where contract research organizations (CROs) dominate production. Key suppliers emphasize batch-to-batch consistency and regulatory documentation, responding to queries like "CAS 1257437-26-5 price trends". The compound’s patent landscape reveals ongoing innovation, particularly in combination therapies for autoimmune disorders.

From a safety perspective, proper handling of 2-(4-Trifluoromethyl-phenyl)-isonicotinonitrile requires standard laboratory precautions. While not classified as hazardous under normal conditions, its nitrile functionality warrants ventilation controls. Environmental studies confirm its low bioaccumulation potential, supporting its use in eco-friendly formulations.

Future research directions may explore its coordination chemistry for catalysis or material science applications. As interest grows in "fluorine-containing functional materials", this compound’s structural adaptability positions it as a candidate for advanced polymers or electronic components. Collaborative projects between academia and industry continue to uncover novel utilities, reinforcing its status as a multipurpose chemical entity.